5-Bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole

• IUPAC Name: 5-bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C5H8BrN3O/c1-9-5(6)7-4(8-9)3-10-2/h3H2,1-2H3
• InChI Key: RLTZWSJMBYCPOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)COC)Br
• Molecular Formula: C5H8BrN3O
• Molecular Weight: 206.04 g/mol

Description

Synthesis Analysis

The synthesis of “5-Bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole” is not well-documented in the literature.

Chemical Reactions Analysis

There is limited information available on the chemical reactions involving "5-Bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole".

Scientific Research Applications

Electron-Releasing and Electron-Attracting Properties

• 5-Bromo-1-methyl-1,2,4-triazole demonstrates significant reactivity differences compared to its triazole and imidazole counterparts, attributed to electron release from a singly bound nitrogen atom and electron attraction from a doubly bound nitrogen atom in the ring. This reactivity is key in understanding the stabilisation in transition states and positional effects in various azoles (Barlin, 1967) Barlin (1967).

Synthesis and Chemical Reactions

• Synthesis methods for 4,5-Dibromo-1H-1,2,3-triazole have been established, leading to products substituted at various N-atoms. These methods are crucial for generating compounds with desired chemical properties and further applications (Iddon & Nicholas, 1996) Iddon & Nicholas (1996).

Antibacterial Applications

• Derivatives of 1,2,4-triazole, including those with bromo-substituents, have been shown to possess antibacterial activities, demonstrating their potential in the development of new antimicrobial agents (Hui et al., 2010; Bektaş et al., 2007) Hui et al. (2010) Bektaş et al. (2007).

Physicochemical and Biological Properties

• The physicochemical properties of S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols have been studied, revealing their potential to compete with broad-spectrum antibiotics like kanamycin, highlighting their importance in drug discovery and microbiological applications (2020) 2020 study.

Mechanism of Action

The mechanism of action of “5-Bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole” is not well-documented in the literature.

Safety and Hazards

The safety and hazards associated with “5-Bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole” are not well-documented in the literature.

Future Directions

There is limited information available on the future directions of research involving "5-Bromo-3-(methoxymethyl)-1-methyl-1,2,4-triazole".